Cas no 1020056-87-4 (5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1020056-87-4
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD09965896
• CID: 1067355
• PubChem ID: 329771994
• Update Time: 2025-10-30

5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine
• 5-Chloro-4-Methyl-7-azaindole
• AC1Q2GO2
• AG-A-85015
• AK137986
• CTK6H3653
• MolPort-005-957-117
• VQB05687
• AKOS006310073
• SB14358
• 5-Chloro-4-methyl-7H-pyrrolo[2,3-b]pyridine
• A896971
• MFCD09965896
• DB-029393
• 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-4-methyl-
• DTXSID40649811
• 1020056-87-4
• SCHEMBL12563113
• CS-0443816
• 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine, AldrichCPR

• MDL： MFCD09965896
• Inchi： 1S/C8H7ClN2/c1-5-6-2-3-10-8(6)11-4-7(5)9/h2-4H,1H3,(H,10,11)
• InChI Key： HTSRFLOVLPPPON-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CN2)=C1C

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),

5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine

Professional Introduction to 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1020056-87-4)

5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine, with the chemical formula C₉H₈N₂Cl, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolopyridine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of both chloro and methyl substituents in its structure enhances its reactivity and makes it a valuable intermediate in synthesizing various pharmacologically active molecules.

The CAS number 1020056-87-4 uniquely identifies this compound and distinguishes it from other similar molecules. This numerical identifier is crucial for researchers to ensure the accuracy and consistency of their experiments and publications. The compound's molecular structure, featuring a fused pyrrole and pyridine ring system, provides a unique scaffold that can be modified to develop new drugs targeting various diseases.

In recent years, 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine has been extensively studied for its potential in drug discovery. Its framework is highly versatile, allowing chemists to introduce different functional groups at specific positions to tailor its biological activity. For instance, the chloro substituent at the 5-position can undergo nucleophilic substitution reactions, enabling the synthesis of more complex derivatives. Similarly, the methyl group at the 4-position can be modified or removed to explore different pharmacological profiles.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine serves as a key intermediate in constructing such inhibitors, offering a scaffold that can be further optimized for improved potency and selectivity.

Recent studies have highlighted the compound's utility in developing small-molecule inhibitors targeting tyrosine kinases. These kinases are particularly relevant in oncology due to their involvement in tumor growth and progression. Researchers have demonstrated that derivatives of 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine can exhibit inhibitory effects on several tyrosine kinases, including those overexpressed in certain cancer types. This finding underscores the compound's potential as a lead molecule in oncology drug development.

The synthesis of 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents into the core structure. These synthetic strategies highlight the compound's synthetic accessibility and its suitability for further derivatization.

In addition to its applications in oncology, 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine has shown promise in other therapeutic areas. For example, it has been investigated as a potential scaffold for developing antiviral agents. The unique structural features of this compound allow it to interact with viral enzymes or receptors, potentially inhibiting viral replication or entry into host cells. Such studies are particularly relevant in light of emerging viral threats and the need for new antiviral medications.

The pharmacological evaluation of 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine derivatives has revealed several interesting properties. These include binding affinity to target proteins, metabolic stability, and toxicity profiles. Researchers often employ computational methods such as molecular docking and simulations to predict how these derivatives will interact with biological targets. This approach helps in identifying promising candidates for further experimental validation.

The regulatory landscape for pharmaceutical compounds like 5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the quality and consistency of their products. Additionally, clinical trials are required to demonstrate the safety and efficacy of new drug candidates derived from this compound before they can be approved for human use.

In conclusion,5-Chloro-4-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1020056-87-4) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. Ongoing research continues to explore its applications in oncology, antiviral therapy, and other therapeutic areas, highlighting its importance as a lead molecule in drug discovery efforts.